![molecular formula C18H32Cl2N2O2 B4440464 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride](/img/structure/B4440464.png)
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride
Overview
Description
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride, also known as BPP, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPP is a selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of various neurological disorders.
Scientific Research Applications
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for dopamine D3 receptors, which are implicated in various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. This compound has been shown to have antipsychotic and anti-addictive effects in animal models, making it a promising candidate for the development of new drugs for these disorders.
Mechanism of Action
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride acts as a selective antagonist of dopamine D3 receptors, which are primarily located in the mesolimbic and mesocortical pathways of the brain. By blocking these receptors, this compound reduces the activity of dopamine in these pathways, which is thought to contribute to the symptoms of various neurological disorders. This compound has also been shown to have some affinity for serotonin and adrenergic receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce the activity of dopamine in the mesolimbic and mesocortical pathways of the brain, which is thought to contribute to its antipsychotic and anti-addictive effects. This compound has also been shown to reduce the release of glutamate, which is a neurotransmitter that is implicated in various neurological disorders. Additionally, this compound has been found to have some affinity for serotonin and adrenergic receptors, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it has a high affinity for dopamine D3 receptors, which makes it a promising candidate for the development of new drugs for various neurological disorders. Another advantage is that it has been extensively studied in animal models, which provides a wealth of data for researchers to analyze. However, one limitation is that this compound has some affinity for other receptors, which may complicate its use in experiments. Additionally, the synthesis of this compound can be challenging, which may limit its availability for research purposes.
Future Directions
There are a number of future directions for research on 1-(4-benzyl-1-piperazinyl)-3-tert-butoxy-2-propanol dihydrochloride. One direction is to further investigate its potential therapeutic applications, particularly for the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. Another direction is to explore its mechanism of action in more detail, particularly with regard to its affinity for other receptors. Additionally, future research could focus on developing more efficient synthesis methods for this compound, which would increase its availability for research purposes.
Properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-3-[(2-methylpropan-2-yl)oxy]propan-2-ol;dihydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H30N2O2.2ClH/c1-18(2,3)22-15-17(21)14-20-11-9-19(10-12-20)13-16-7-5-4-6-8-16;;/h4-8,17,21H,9-15H2,1-3H3;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKHVRMGBRLZQQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC(CN1CCN(CC1)CC2=CC=CC=C2)O.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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